(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(4-methylpiperazin-1-yl)methanone

• IUPAC Name: (2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H21F2N3O/c1-16-6-8-18(9-7-16)11(19)17-4-2-12(3-5-17)10-13(12,14)15/h2-10H2,1H3
• InChI Key: UFHNOCYAMBACMC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)N2CCC3(CC2)CC3(F)F
• Molecular Formula: C13H21F2N3O
• Molecular Weight: 273.32 g/mol

Description

(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(4-methylpiperazin-1-yl)methanone, commonly known as 'DAAO inhibitor,' is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

DAAO inhibitor works by inhibiting the activity of D-amino acid oxidase (DAAO), an enzyme that plays a crucial role in the metabolism of D-amino acids. By inhibiting DAAO, DAAO inhibitor increases the concentration of D-amino acids in the brain, which has been linked to improvements in cognitive function and the treatment of neurological disorders.
Biochemical and Physiological Effects:
DAAO inhibitor has been found to have various biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as dopamine, which is associated with improvements in cognitive function. DAAO inhibitor has also been found to reduce oxidative stress, which is linked to the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DAAO inhibitor has several advantages for lab experiments. It has a high selectivity for DAAO and does not interact with other enzymes, making it a useful tool for studying the role of DAAO in various biological processes. However, DAAO inhibitor also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

For the study of DAAO inhibitor include the development of more potent and selective inhibitors, investigation of the role of DAAO in other biological processes, and the potential use of DAAO inhibitor in combination with other drugs.

Synthesis Methods

The synthesis of DAAO inhibitor involves a multi-step process that requires expertise in organic chemistry. The initial step involves the preparation of 6-azaspiro[2.5]octane, which is then reacted with 1,1-difluoro-2-chloroethane to obtain (1,1-difluoro-6-azaspiro[2.5]octan-6-yl)chloromethane. The final step involves the reaction of (1,1-difluoro-6-azaspiro[2.5]octan-6-yl)chloromethane with 4-methylpiperazine to obtain the desired DAAO inhibitor.

Scientific Research Applications

DAAO inhibitor has been the subject of various scientific studies for its potential therapeutic applications. It has been found to be effective in the treatment of neurological disorders such as schizophrenia, Alzheimer's disease, and Huntington's disease. DAAO inhibitor has also shown potential in the treatment of cancer and metabolic disorders.